Cas no 2309776-32-5 (1-(3-chlorophenyl)-N-(2-methoxypyrimidin-5-yl)methanesulfonamide)

• Product Name: 1-(3-chlorophenyl)-N-(2-methoxypyrimidin-5-yl)methanesulfonamide
• CAS No: 2309776-32-5
• MF: C₁₂H₁₂ClN₃O₃S
• MW: 313.759980201721
• CID: 5331893
• Update Time: 2025-07-18

1-(3-chlorophenyl)-N-(2-methoxypyrimidin-5-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)-N-(2-methoxypyrimidin-5-yl)methanesulfonamide

• Inchi： 1S/C12H12ClN3O3S/c1-19-12-14-6-11(7-15-12)16-20(17,18)8-9-3-2-4-10(13)5-9/h2-7,16H,8H2,1H3
• InChI Key： ZTEBJHHASFOMQK-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CS(NC1=CN=C(N=C1)OC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 393
• XLogP3: 1.6
• Topological Polar Surface Area: 89.6

Additional information on 1-(3-chlorophenyl)-N-(2-methoxypyrimidin-5-yl)methanesulfonamide

Introduction to 1-(3-chlorophenyl)-N-(2-methoxypyrimidin-5-yl)methanesulfonamide (CAS No: 2309776-32-5)

1-(3-chlorophenyl)-N-(2-methoxypyrimidin-5-yl)methanesulfonamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 2309776-32-5, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structure of this molecule incorporates key pharmacophoric elements that contribute to its potential therapeutic applications, particularly in the treatment of various diseases.

The molecular framework of 1-(3-chlorophenyl)-N-(2-methoxypyrimidin-5-yl)methanesulfonamide consists of a 3-chlorophenyl group linked to a methanesulfonamide moiety, which is further connected to a 2-methoxypyrimidin-5-yl substituent. This arrangement of functional groups is critical in determining the compound's interactions with biological targets, such as enzymes and receptors. The presence of the chloro group on the phenyl ring and the methoxy group on the pyrimidine ring enhances the compound's solubility and bioavailability, which are essential factors for its pharmacological efficacy.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug development. The pyrimidine core is a well-known scaffold in medicinal chemistry due to its ability to interact with various biological targets. In particular, pyrimidine derivatives have shown significant promise in the treatment of cancers, infectious diseases, and inflammatory conditions. The specific modification of the pyrimidine ring with a 2-methoxypyrimidin-5-yl group in 1-(3-chlorophenyl)-N-(2-methoxypyrimidin-5-yl)methanesulfonamide enhances its binding affinity to certain enzymes and receptors, making it a valuable candidate for further investigation.

One of the most compelling aspects of this compound is its potential as an inhibitor of key enzymes involved in disease pathways. For instance, studies have suggested that molecules with a similar structural motif may interfere with the activity of kinases, which are frequently overexpressed in cancer cells. The methanesulfonamide group is known to exhibit inhibitory effects on various kinases, making it a crucial component in the design of anticancer agents. Additionally, the 3-chlorophenyl group can modulate the electronic properties of the molecule, thereby influencing its binding interactions.

The synthesis of 1-(3-chlorophenyl)-N-(2-methoxypyrimidin-5-yl)methanesulfonamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the chloro and methoxy substituents at specific positions on the phenyl and pyrimidine rings is critical for achieving the desired biological activity. Researchers have employed various synthetic strategies, including nucleophilic substitution reactions and condensation reactions, to construct this complex molecule. The use of advanced spectroscopic techniques such as NMR and mass spectrometry has been instrumental in confirming the structural integrity of the compound.

In vitro studies have demonstrated that 1-(3-chlorophenyl)-N-(2-methoxypyrimidin-5-yl)methanesulfonamide exhibits notable biological activity against several disease-related targets. For example, preliminary experiments have shown that this compound can inhibit the growth of cancer cells by interfering with key signaling pathways. Furthermore, its ability to modulate enzyme activity suggests potential therapeutic benefits in treating inflammatory diseases and infectious disorders. These findings underscore the importance of further investigating this compound's pharmacological properties.

The development of novel drug candidates relies heavily on understanding their interactions with biological systems at a molecular level. Computational methods such as molecular docking and molecular dynamics simulations have been increasingly used to predict how compounds like 1-(3-chlorophenyl)-N-(2-methoxypyrimidin-5-yl)methanesulfonamide bind to their target proteins. These simulations provide valuable insights into the compound's binding affinity and mode of action, which can guide further optimization efforts.

One area where this compound shows particular promise is in oncology research. Cancer cells often exhibit aberrant signaling pathways that drive their uncontrolled growth and survival. By targeting these pathways with small molecules like 1-(3-chlorophenyl)-N-(2-methoxypyrimidin-5-yl)methanesulfonamide, researchers aim to develop more effective cancer therapies. Preclinical studies have begun to explore its potential as a single agent or in combination with other treatments to enhance therapeutic outcomes.

The pharmacokinetic properties of this compound are also under investigation to ensure that it can be delivered effectively to target tissues. Factors such as absorption, distribution, metabolism, and excretion (ADME) play a critical role in determining a drug's clinical efficacy. Researchers are using experimental techniques combined with computational models to assess how 1-(3-chlorophenyl)-N-(2-methoxypyrimidin-5-yl)methanesulfonamide behaves within living systems.

As research continues, new applications for this compound are likely to emerge. Its unique structural features make it a versatile tool for exploring diverse therapeutic modalities. Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating these findings into tangible benefits for patients worldwide.